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Compound of Interest

Compound Name: Vanadium boride

CAS No.: 12045-27-1

Cat. No.: B082848

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

These notes provide a comprehensive overview of the applications, properties, and synthesis

of vanadium boride (VB₂), a key material in the field of high-temperature ceramics.

Application Notes
Vanadium diboride (VB₂) is a refractory ceramic material recognized for its exceptional

combination of properties that make it suitable for a wide range of demanding high-temperature

applications.[1][2] Its unique characteristics position it as a critical material in aerospace, cutting

tool manufacturing, and advanced electronics.[1][2]

Key Performance Characteristics:

Ultra-High-Temperature Stability: With a melting point of approximately 2980°C, VB₂

maintains its structural integrity at extreme temperatures.[2][3]

Exceptional Hardness: Vanadium diboride is an extremely hard material, with a reported

Vickers hardness of around 27.2 ± 1.5 GPa, making it ideal for wear-resistant coatings and
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cutting tools.[3][4][5][6]

Good Thermal and Electrical Conductivity: Unlike many ceramics, VB₂ exhibits excellent

thermal and electrical conductivity, which is advantageous for applications requiring heat

dissipation and electrical performance at high temperatures.[3][7]

Oxidation and Corrosion Resistance: VB₂ demonstrates good resistance to oxidation and

corrosion, further enhancing its durability in harsh chemical and high-temperature

environments.[1][7]

Primary Applications:

Aerospace and Hypersonic Vehicles: Due to its ability to withstand extreme temperatures

and its high strength, VB₂ is a candidate material for components in hypersonic vehicles,

such as leading edges and thermal protection systems.[1]

Cutting Tools and Wear-Resistant Coatings: The high hardness and wear resistance of VB₂

make it a valuable component in cutting tools for machining hard materials and as a

protective coating to extend the life of industrial equipment.[1][2]

Advanced Ceramics and Composites: VB₂ is used to enhance the properties of other

ceramic materials, creating composites with superior performance characteristics for

specialized applications.[7]

Electronics and Electrodes: Its good electrical conductivity and thermal stability make it

suitable for use in high-temperature electronic components and as an electrode material.[1]

Quantitative Data
The following tables summarize the key quantitative properties of vanadium diboride ceramics.

Table 1: Physical and Thermal Properties of Vanadium Diboride (VB₂)
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Property Value

Melting Point ~2980 °C[2][3]

Density 4.906 g/cm³[3]

Crystal Structure Hexagonal[2][3]

Coefficient of Thermal Expansion (CTE) 7.6 - 8.3 x 10⁻⁶ /°C

Thermal Stability in Air Up to 1410 K[3][4][5][6]

Table 2: Mechanical and Electrical Properties of Vanadium Diboride (VB₂)

Property Value

Vickers Hardness 27.2 ± 1.5 GPa[3][4][5][6]

Bulk Modulus 262 GPa[3][5]

Electrical Resistivity (Room Temperature) 41 µΩ·cm[2][3]

Experimental Protocols
Detailed methodologies for the synthesis of vanadium boride ceramics are provided below.

Protocol 1: Synthesis of Vanadium Diboride
Nanoparticles via High-Energy Ball Milling
This protocol describes the mechanochemical synthesis of nano-sized VB₂ particles from

elemental vanadium and boron powders.

Materials and Equipment:

Elemental Vanadium (V) powder

Amorphous Boron (B) powder

High-energy planetary ball mill (e.g., Retsch PM 100)
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Hardened steel or tungsten carbide milling vials and balls

Inert atmosphere glovebox (Argon)

Process Control Agent (PCA) (optional, e.g., stearic acid)

Procedure:

Powder Preparation: Inside an argon-filled glovebox, weigh elemental vanadium and boron

powders in a 1:2 molar ratio.

Milling Vial Assembly: Load the powder mixture into a hardened steel or tungsten carbide

milling vial. Add milling balls with a ball-to-powder weight ratio of 10:1 to 20:1. If using a PCA

to prevent excessive cold welding, add a small amount (e.g., 1-2 wt%).

Sealing: Securely seal the milling vial inside the glovebox to maintain an inert atmosphere.

Milling: Place the vial in the high-energy ball mill. Set the milling parameters. A typical

starting point is a rotational speed of 600 RPM for a duration of 4 hours.[8]

Powder Recovery: After milling, return the vial to the glovebox before opening to prevent

oxidation of the nanocrystalline VB₂ powder.

Characterization: The resulting powder should be characterized using techniques such as X-

ray Diffraction (XRD) to confirm the formation of the VB₂ phase and Transmission Electron

Microscopy (TEM) to analyze particle size and morphology.

Protocol 2: Synthesis of Vanadium Boride via Self-
Propagating High-Temperature Synthesis (SHS)
This protocol outlines the general procedure for synthesizing VB₂ using a self-sustaining

exothermic reaction.

Materials and Equipment:

Elemental Vanadium (V) powder

Amorphous Boron (B) powder
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Cold press

Refractory crucible (e.g., graphite)

Reaction chamber with vacuum or inert gas capabilities

Ignition source (e.g., tungsten coil)

Procedure:

Reactant Preparation: Thoroughly mix vanadium and boron powders in the desired

stoichiometric ratio (e.g., 1:2 for VB₂).

Green Body Formation: Cold-press the powder mixture into a cylindrical pellet (green body).

The density of the green body can influence the reaction.

Reaction Setup: Place the green body in a refractory crucible and position it inside the

reaction chamber.

Atmosphere Control: Evacuate the chamber and backfill with an inert gas like argon.

Ignition: Initiate the reaction by briefly heating a spot on the top surface of the pellet using an

ignition source (e.g., a resistively heated tungsten coil).

Propagation: Once ignited, a combustion wave will self-propagate through the pellet,

converting the reactants into the final product.

Cooling and Recovery: Allow the product to cool down to room temperature under an inert

atmosphere before removal.

Characterization: The synthesized material should be characterized by XRD to determine the

phase composition.

Protocol 3: Densification of Vanadium Diboride
Ceramics via Spark Plasma Sintering (SPS)
This protocol describes the consolidation of VB₂ powder into a dense ceramic body.
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Materials and Equipment:

Vanadium Diboride (VB₂) powder

Spark Plasma Sintering (SPS) system

Graphite die and punches

Procedure:

Die Loading: Load the VB₂ powder into a graphite die.

Sintering Cycle: Place the die assembly into the SPS chamber.

Atmosphere: Conduct the sintering process under vacuum or an inert atmosphere (e.g.,

argon).

Heating and Pressure Application: A typical SPS cycle involves a rapid heating rate (e.g.,

100-200°C/min) to a sintering temperature in the range of 1600-1800°C.[9] A uniaxial

pressure (e.g., 50-70 MPa) is applied during the heating and holding stages.[9]

Holding Time: Maintain the peak temperature and pressure for a short duration, typically 5-

10 minutes, to allow for densification.

Cooling: Cool the sample down to room temperature.

Sample Extraction: Carefully extract the densified ceramic pellet from the graphite die.

Characterization: Evaluate the density of the sintered pellet using the Archimedes method.

Characterize the microstructure using Scanning Electron Microscopy (SEM) and verify the

phase purity with XRD.

Visualizations
The following diagrams illustrate the experimental workflows for the synthesis of vanadium
boride ceramics.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.researchgate.net/publication/322936817_Spark_Plasma_Sintering_of_TiB2_Ceramics
https://www.researchgate.net/publication/322936817_Spark_Plasma_Sintering_of_TiB2_Ceramics
https://www.benchchem.com/product/b082848/docs?utm_src=pdf-body#application-notes-and-protocols-for-vanadium-boride-in-high-temperature-ceramics
https://www.benchchem.com/product/b082848/docs?utm_src=pdf-body#application-notes-and-protocols-for-vanadium-boride-in-high-temperature-ceramics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082848?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Energy Ball Milling

Self-Propagating High-Temperature Synthesis (SHS)

Spark Plasma Sintering (SPS)

Weigh V & B Powders (1:2 molar ratio) in Glovebox Load Powders & Milling Media into Vial Seal Vial in Inert Atmosphere Perform High-Energy Milling (e.g., 600 RPM, 4h) Recover Nanocrystalline VB₂ Powder in Glovebox

Mix V & B Powders Cold Press into Green Body Place in Reaction Chamber Establish Inert Atmosphere Ignite with Heat Source Self-Propagating Combustion Wave Cool and Recover VB₂ Product

Load VB₂ Powder into Graphite Die Place in SPS Chamber Apply Vacuum/Inert Gas Rapid Heating (100-200°C/min) & Apply Pressure (50-70 MPa) Hold at Sintering Temp (1600-1800°C) for 5-10 min Cool Down Extract Dense VB₂ Ceramic
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Caption: Experimental workflows for the synthesis of vanadium boride.
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Caption: Relationship between VB₂ properties and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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